Cas no 34099-72-4 (Hexadecanoic acid,(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester)
34099-72-4 structure
Product Name:Hexadecanoic acid,(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester
CAS No:34099-72-4
MF:C22H36O5
MW:380.51824760437
CID:323042
PubChem ID:223062
Update Time:2025-04-19
Hexadecanoic acid,(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanoic acid,(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester
- AKOS024429006
- Hexadecanoic acid 5-hydroxy-4-oxo-4H-pyran-2-ylmethyl ester
- (5-hydroxy-4-oxo-4h-pyran-2-yl)methyl hexadecanoate
- BDBM50023534
- DTXSID00955642
- NSC-10217
- NSC10217
- CHEMBL9977
- 34099-72-4
- (5-Hydroxy-4-oxo-4H-pyran-2-yl)methyl palmitate
-
- Inchi: 1S/C22H36O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-22(25)27-17-19-16-20(23)21(24)18-26-19/h16,18,24H,2-15,17H2,1H3
- InChI Key: SCMIWPGWSPIICN-UHFFFAOYSA-N
- SMILES: O(CC1=CC(C(=CO1)O)=O)C(CCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 380.25638
- Monoisotopic Mass: 380.25627424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 17
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- PSA: 72.83
- LogP: 5.86990
Hexadecanoic acid,(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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